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Compound of Interest

Compound Name: (E)-2-Undecenal

Cat. No.: B3029118 Get Quote

For the diligent researcher, scientist, and drug development professional, the integrity of your

work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical

compounds you handle, including their safe and compliant disposal. This guide provides a

comprehensive, step-by-step framework for the proper disposal of (E)-2-Undecenal, ensuring

the safety of laboratory personnel, adherence to regulatory standards, and the protection of our

environment. Our commitment is to empower you with not just procedures, but the scientific

rationale behind them, fostering a culture of safety and responsibility.

Hazard Assessment and Chemical Profile of (E)-2-
Undecenal
Before any disposal protocol is initiated, a thorough understanding of the compound's

characteristics is paramount. (E)-2-Undecenal, a medium-chain aldehyde, is recognized for its

potent aroma and is utilized in fragrance and flavor applications. However, its chemical

properties also necessitate careful handling and disposal.

(E)-2-Undecenal is classified with the following hazards:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[2]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1]
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A summary of its key physical and chemical properties is presented below:

Property Value Source

CAS Number 53448-07-0 [1][3][4]

Molecular Formula C11H20O [3]

Appearance Colorless to pale yellow liquid [1]

Flash Point
Approximately 104-113 °C

(219-235 °F)
[1]

Solubility
Insoluble in water; Soluble in

alcohol and oils
[3]

Understanding these properties is the foundation of a sound disposal plan. The high flash point,

for instance, indicates that under standard laboratory conditions, it does not meet the criteria

for an ignitable hazardous waste as defined by the U.S. Environmental Protection Agency

(EPA).[2][5] However, its aquatic toxicity is a critical factor driving the need for controlled

disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the skin and eye irritation hazards, the following PPE must be worn when handling (E)-2-
Undecenal, including during disposal procedures:

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact.

Protective Clothing: A standard laboratory coat should be worn. Ensure it is clean and

buttoned.

Respiratory Protection: While generally not required in a well-ventilated area, if there is a risk

of generating aerosols or vapors, a respirator may be necessary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.thegoodscentscompany.com/data/rw1036141.html
https://scent.vn/en/pages/compound/2-undecenal-2291
https://flavscents.com/library/material/543837d6c76/a
https://scent.vn/en/pages/compound/2-undecenal-2291
https://www.thegoodscentscompany.com/data/rw1036141.html
https://www.thegoodscentscompany.com/data/rw1036141.html
https://scent.vn/en/pages/compound/2-undecenal-2291
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.benchchem.com/product/b3029118?utm_src=pdf-body
https://www.benchchem.com/product/b3029118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol for (E)-2-Undecenal
The guiding principle for the disposal of (E)-2-Undecenal is that it must be managed as a

hazardous chemical waste. Under no circumstances should it be poured down the drain or

disposed of in regular trash. Its toxicity to aquatic life necessitates that it does not enter the

sanitary sewer system.

Step 1: Waste Collection and Segregation
Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for collecting (E)-2-Undecenal waste. The container must be compatible with the chemical; a

high-density polyethylene (HDPE) or glass container with a secure screw-top cap is

recommended.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "(E)-2-Undecenal." Avoid using abbreviations or chemical

formulas. The date of initial waste accumulation must also be clearly marked.

Segregation: Do not mix (E)-2-Undecenal waste with other incompatible waste streams. For

instance, it should not be mixed with strong acids, bases, or oxidizing agents. It is best

practice to collect aldehyde waste separately.

Step 2: Accumulation in a Satellite Accumulation Area
(SAA)

Location: The designated waste container should be kept in a designated Satellite

Accumulation Area (SAA) within the laboratory. This area must be at or near the point of

generation and under the control of the laboratory personnel.

Secondary Containment: The waste container in the SAA should be placed in a secondary

containment bin to prevent the spread of material in case of a leak or spill.

Container Management: Keep the waste container securely capped at all times, except when

adding waste.

Step 3: Arranging for Disposal
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Contact Environmental Health & Safety (EHS): Once the waste container is full, or if it has

been in accumulation for a specified period (often one year for partially filled containers),

contact your institution's Environmental Health & Safety (EHS) department to arrange for a

pickup.

Documentation: Follow your institution's specific procedures for waste pickup, which may

include completing an online form or attaching a specific tag to the waste container.

The following diagram illustrates the decision-making process for the disposal of (E)-2-
Undecenal in a laboratory setting.
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Caption: Decision workflow for the disposal of (E)-2-Undecenal.
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Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material using non-sparking tools and place it in a

labeled hazardous waste container.

Clean the spill area with soap and water.

Large Spills:

Evacuate the immediate area.

Alert your laboratory supervisor and contact your institution's EHS emergency line.

Prevent the spill from entering drains.

Await the arrival of trained emergency response personnel.

Regulatory Framework
The disposal of chemical waste is governed by the Resource Conservation and Recovery Act

(RCRA), which is administered by the EPA. While (E)-2-Undecenal does not have a specific

listing as a P- or U-series hazardous waste and its flashpoint is above the 140°F (60°C)

threshold for the D001 ignitability characteristic, its environmental toxicity warrants its

management as a hazardous waste.[2][5]

It is the responsibility of the waste generator (the laboratory) to make a hazardous waste

determination. However, as a best practice and to ensure compliance, it is recommended to

treat all chemical waste, including (E)-2-Undecenal, as hazardous unless otherwise directed

by your institution's EHS department. EHS professionals are equipped to make the final
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determination and ensure that the waste is disposed of through a licensed hazardous waste

vendor in accordance with all federal, state, and local regulations.

By adhering to these procedures, you contribute to a safe and sustainable research

environment, upholding the highest standards of scientific integrity and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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